Cas no 16093-53-1 (Butanedioic acid, bis(3-methylphenyl) ester)

Butanedioic acid, bis(3-methylphenyl) ester structure
16093-53-1 structure
Product Name:Butanedioic acid, bis(3-methylphenyl) ester
CAS No:16093-53-1
MF:C18H18O4
MW:298.333125591278
CID:1340260
PubChem ID:71353910
Update Time:2025-04-20

Butanedioic acid, bis(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, bis(3-methylphenyl) ester
    • bis(3-methylphenyl) butanedioate
    • PSRQFUJXZZJLJW-UHFFFAOYSA-N
    • 16093-53-1
    • DTXSID10778622
    • Succinic acid, di(3-methylphenyl) ester
    • Inchi: 1S/C18H18O4/c1-13-5-3-7-15(11-13)21-17(19)9-10-18(20)22-16-8-4-6-14(2)12-16/h3-8,11-12H,9-10H2,1-2H3
    • InChI Key: PSRQFUJXZZJLJW-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)OC1=CC=CC(C)=C1)=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk